5-(2-methoxyethyl)-N-(2-methoxyphenethyl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: 5-(2-methoxyethyl)-N-[2-(2-methoxyphenyl)ethyl]-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C25H26N4O4/c1-32-15-14-28-16-20(24(30)26-13-12-18-8-6-7-11-22(18)33-2)23-21(17-28)25(31)29(27-23)19-9-4-3-5-10-19/h3-11,16-17H,12-15H2,1-2H3,(H,26,30)
• InChI Key: PQCRYSIRIHVELZ-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)NCCC4=CC=CC=C4OC
• Molecular Formula: C25H26N4O4
• Molecular Weight: 446.5 g/mol

Description

5-(2-methoxyethyl)-N-(2-methoxyphenethyl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide is a useful research compound. Its molecular formula is C25H26N4O4 and its molecular weight is 446.507. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Compounds similar to 5-(2-methoxyethyl)-N-(2-methoxyphenethyl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide have been synthesized and characterized, providing insights into their chemical properties and structural elements. Such research contributes to the understanding of their potential scientific applications (Hassan, Hafez, & Osman, 2014).

Cytotoxic Activity

• Studies have shown that compounds structurally related to this chemical have been tested for their cytotoxic activity against various cancer cell lines. This research is crucial for evaluating their potential as anticancer agents (Hassan et al., 2015).

Potential Pharmacological Activities

• Research into compounds with a similar structure to this chemical has indicated potential pharmacological activities. These studies contribute to the development of new drugs and therapeutic agents with specific targeting capabilities (Mahmoud, El-Bordany, & Elsayed, 2017).

Structural Modifications and Supramolecular Aggregation

• Investigations into the structural modifications of similar compounds have provided insights into their conformational features and supramolecular aggregation. This research is vital for understanding how structural changes can influence the chemical and physical properties of these compounds (Nagarajaiah & Begum, 2014).

Antimicrobial Activity

• Some studies have evaluated the antibacterial activity of pyrazolopyridine derivatives, which are structurally related to this compound. These findings are significant for the development of new antibacterial agents (Panda, Karmakar, & Jena, 2011).